Cas no 1094626-59-1 (2-Chloro-n-ethyl-4-fluorobenzene-1-sulfonamide)

• Product Name: 2-Chloro-n-ethyl-4-fluorobenzene-1-sulfonamide
• CAS No: 1094626-59-1
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 5739640
• PubChem ID: 18338331
• Update Time: 2024-03-01

2-Chloro-n-ethyl-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-ethyl-4-fluorobenzenesulfonamide
• 2-CHLORO-N-ETHYL-4-FLUOROBENZENE-1-SULFONAMIDE
• EN300-1452594
• AKOS009161258
• 1094626-59-1
• CS-0351006
• Benzenesulfonamide, 2-chloro-N-ethyl-4-fluoro-
• 2-Chloro-n-ethyl-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C8H9ClFNO2S/c1-2-11-14(12,13)8-4-3-6(10)5-7(8)9/h3-5,11H,2H2,1H3
• InChI Key： WCPDLDNKOVBPMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(NCC)(=O)=O)F

Computed Properties

• Exact Mass: 237.0026556g/mol
• Monoisotopic Mass: 237.0026556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Boiling Point: 322.9±52.0 °C(Predicted)
• pka: 11.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides